2-Amino-6-nitrophenol

• IUPAC Name: 2-amino-6-nitrophenol
• InChI: InChI=1S/C6H6N2O3/c7-4-2-1-3-5(6(4)9)8(10)11/h1-3,9H,7H2
• InChI Key: AACMNEWXGKOJJK-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C(=C1)[N+](=O)[O-])O)N
• Molecular Formula: C6H6N2O3
• DSSTOX Substance ID: DTXSID30209064
• Molecular Weight: 154.12 g/mol
• CAS RN: 603-87-2

Description

2-Amino-6-nitrophenol is an aromatic compound that is of interest in various chemical and biological contexts. The compound is related to 2-aminophenol, which is known to be involved in bacterial degradation pathways. Specifically, 2-aminophenol can be cleaved into 2-aminomuconic acid semialdehyde by the enzyme 2-aminophenol 1,6-dioxygenase, as studied in Pseudomonas pseudoalcaligenes JS45 .

Synthesis Analysis

The synthesis of compounds related to 2-amino-6-nitrophenol has been explored in several studies. One approach for synthesizing indoles with nitrogen substituents at various positions, including those starting from nitro 2-aminophenols, involves base-promoted ring closure of 2-alkynylanilides, followed by reduction of the nitro group and sulfonylation . Another study demonstrated the synthesis of substituted 2′-amino-biphenyl-2-ols through a double functionalization process that includes nitration and cycloetherification, leading to the formation of functionalized 4-nitro-dibenzofurans and benzofuro-indoles .

Molecular Structure Analysis

The molecular structure of 2-amino-5-nitrophenol, a compound closely related to 2-amino-6-nitrophenol, has been determined through crystallography. The study revealed that the molecules are held together by hydrogen bonds to form a ribbon along the crystal axis, and the ribbons are further stabilized by dipole-dipole interactions . This structural information provides insights into the potential molecular interactions and stability of 2-amino-6-nitrophenol.

Chemical Reactions Analysis

The reactivity of 2-aminophenol derivatives, which are structurally similar to 2-amino-6-nitrophenol, has been studied in the context of enzymatic ring cleavage. The enzyme 2-aminophenol 1,6-dioxygenase can oxidize various substrates, including catechol and amino-cresols, but not others like gentisate or methylcatechol, indicating a specific substrate range . This suggests that the nitro group in 2-amino-6-nitrophenol could influence its reactivity in similar enzymatic or chemical reactions.

Physical and Chemical Properties Analysis

The physical and chemical properties of 2-amino-6-nitrophenol can be inferred from related compounds. For instance, the crystal structure analysis of 2-amino-5-nitrophenol provides information on the potential hydrogen bonding and dipole interactions that could be expected for 2-amino-6-nitrophenol . Additionally, the study of the compound 2-amino-4-nitrophenol complexed with 1-(2,4,6-trihydroxyphenyl)ethanone reveals a nearly planar structure and the presence of hydrogen bonds and π-π interactions, which contribute to the formation of a three-dimensional network in the crystal . These interactions are crucial for understanding the solubility, stability, and reactivity of 2-amino-6-nitrophenol.

Scientific Research Applications

Hair Dye Colorant

2-Amino-6-nitrophenol and related compounds like 2-Amino-6-Chloro-4-Nitrophenol function as colorants in hair dyes. These compounds are poorly absorbed through the skin, with less than 0.25% absorption in nonoxidative hair dyes and less than 0.2% in oxidative hair dyes. Studies have determined a no observable adverse effect level of 30 mg/kg/day for these compounds, suggesting their relative safety in cosmetic applications (Andersen, 1997).

Industrial Organic Compound

Nitrophenols, including 2-Amino-6-nitrophenol, are crucial in the chemical industry. They are listed as priority pollutants by the U.S. EPA. Their toxicity and degradability have been extensively studied, particularly in anaerobic systems. For instance, 2-nitrophenol, a related compound, has been shown to be less toxic and more degradable than other nitrophenols in anaerobic systems (Uberoi & Bhattacharya, 1997).

Enzyme Study in Bacteria

2-Aminomuconic semialdehyde, an intermediate in the biodegradation of nitrobenzene and 2-aminophenol, has been studied in bacteria like Pseudomonas pseudoalcaligenes JS45. The enzyme 2-aminomuconic semialdehyde dehydrogenase, which participates in this degradation pathway, has been purified and characterized, providing insights into bacterial degradation mechanisms of nitroaromatic compounds (He, Davis, & Spain, 1998).

Photochemical Properties

The photochemical properties of compounds derived from 2-Amino-6-nitrophenol, such as 2-azido-4-nitrophenol, have been studied for their potential applications in labeling and studying biological molecules. These studies explore the interaction of these compounds with proteins and other biomolecules, thereby aiding in the understanding of biological systems (Hanstein, Hatefi, & Kiefer, 1979).

Catalytic Reduction of Nitrophenols

2-Amino-6-nitrophenol and related nitrophenols are used as substrates in studies of nanocatalytic systems for the reduction of nitrophenols to aminophenols, an important transformation in environmental remediation and chemical synthesis. Various catalytic systems have been developed for this purpose, contributing to the understanding of catalytic processes at the nanoscale (Din et al., 2020).

Environmental Contaminant Degradation

The biodegradation of nitrophenols like 2-Amino-6-nitrophenol in the environment has been a significant area of study. For example, a gene cluster responsible for the degradation of p-nitrophenol was identified in a Gram-positive bacterium, Rhodococcus opacus SAO101, indicating the potential for bioremediation of nitrophenol contaminants (Kitagawa, Kimura, & Kamagata, 2004).

Safety and Hazards

The compound is associated with several hazard statements including H302-H315-H319-H335. These indicate that it is harmful if swallowed, in contact with skin, or if inhaled. It is recommended to avoid breathing dust/fume/gas/mist/vapors/spray and to use only outdoors or in a well-ventilated area.

Mechanism of Action

Target of Action

Nitrophenol compounds, which include 2-amino-6-nitrophenol, are known to be used as intermediates in the production of pharmaceuticals, dyes, pesticides, wood preservatives, and explosives .

Mode of Action

It’s known that nitrophenol compounds can undergo nucleophilic aromatic substitution reactions . In such reactions, a nucleophile (a molecule that donates an electron pair to form a chemical bond) attacks an aromatic ring, replacing one of the substituents. This could potentially be a part of the interaction between 2-Amino-6-nitrophenol and its targets .

Biochemical Pathways

It’s known that nitrophenol compounds can be degraded by bacteria, which suggests that they may interact with microbial metabolic pathways . More research is needed to fully understand the biochemical pathways affected by 2-Amino-6-nitrophenol.

Pharmacokinetics

It’s known that the compound is a solid at room temperature , which could influence its bioavailability and distribution.

Result of Action

For example, they are known to be toxic to aquatic life with long-lasting effects, cause serious eye irritation, skin irritation, and may cause an allergic skin reaction .

Action Environment

Environmental factors can influence the action, efficacy, and stability of 2-Amino-6-nitrophenol. For instance, the compound is reportedly formed by environmental degradation (reduction) of 2,4-dinitrophenol, which is used as a fungicide on wood . This suggests that environmental conditions, such as the presence of reducing agents, can influence the formation and action of 2-Amino-6-nitrophenol.

Synthesis routes and methods I

Procedure details

Ref.: WO 96/11917. A slurry of 2,6-dinitro phenol (20% in H2O, 5 g, 0.0271 mol), NH4Cl (14.30 g, 0.267 mol), and ammonium hydroxide solution (3 mL) was heated in a 70° C. bath. A warm solution of Na2S-9H2O (24.19 g, 0.1 mol) in H2O (23 mL) was added to the slurry and the resulting orange suspension was heated with stirring for 3 h, then allowed to cool to room temperature. The mixture was cooled in an ice bath and slowly acidified with 6 N HCl to pH 2. The mixture was filtered and the filtrate was extracted with CHCl3 (3×75 mL). The combined organic extracts were concentrated in vacuo and the crude material was adsorbed onto silica gel. Purification by silica gel chromatography, eluting with 25% hexane/CH2Cl2 then CH2Cl2, afforded the title compound (1.47 g) as a brick red powder. MS (ESI-POS): [M+H]+=155.

Synthesis routes and methods II

Procedure details

A solution of 2,6-dinitrophenol (6.31 g, 27.4 mmol) in ethyl acetate (50 mL) was cooled to 0° C., 10% palladium activated carbon (250 mg) was added thereto, and the mixture was stirred under a hydrogen atmosphere for 5 hr. The reaction mixture was filtered through Celite (registered trademark) and the filtrate was concentrated under reduced pressure. The resulting residue was diluted with chloroform, anhydrous sodium sulfate was added thereto, and the mixture was stirred for 15 min. Anhydrous sodium sulfate was filtered off, followed by concentration under reduced pressure. The resulting residue was powdered with hexane and collected by filtration to afford 2-amino-6-nitrophenol as a brown amorphous substance (2.41 g).

Synthesis routes and methods III

Procedure details

A suspension of 2,6-dinitrophenol (5 g), ammonia (3 ml) and ammonium chloride (14.30 g) in water (30 ml) was heated to 70° C. A solution of sodium sulphide nonahydrate (24.19 g) in water (23 ml) was added and the resulting mixture stirred at 70° C. for 2 hours. The reaction was cooled to room temperature, acidified (pH 3.2) with 2N HCl, and the brown precipitate separated by filtration. The filtrate was extracted with chloroform (6×75 ml), the organic extracts combined with the precipitate, and evaporated in-vacuo to yield a dark brown solid. The solid was purified by flash chromatography (SiO2; dichloromethane) to yield the title compound (2.86 g, 68%) as a brown solid.

Synthesis routes and methods IV

Procedure details

A suspension of 2,6-dinitrophenol 5.0 g (27 mmol), ammonium hydroxide (3 ml) and ammonium chloride 14.3 g (270 mmol) in 30 ml of water was heated to 70° C. A solution of sodium sulfide nonahydrate (24.19 g, 100 mmol) in water was added and the resulting mixture stirred at 70° C. for 2 h. The reaction was cooled to room temperature, acidified (pH 3.2) with 2N HCl, and the brown precipitate separated by filtration. The filtrate was extracted with chloroform (6×75 ml), the organic extracts combined with the precipitate, and evaporated in-vacuo to yield 2.5 g (60%) of product as a dark brown solid.

Q & A

Q1: Can 2-amino-6-nitrophenol be utilized by microorganisms as a source of energy and nutrients?

A1: Yes, research has shown that the bacterium Rhodococcus erythropolis HL 24-1 can utilize 2-amino-6-nitrophenol as a source of nitrogen. [] This bacterium can also aerobically degrade 2-chloro-4,6-dinitrophenol, a structurally similar compound, using it as a source of nitrogen, carbon, and energy. [] During this process, stoichiometric amounts of chloride and nitrite are released, suggesting a reductive elimination mechanism. []

Q2: What are the thermal properties of azo-metal complexes derived from 2-amino-6-nitrophenol?

A2: Azo-metal complexes synthesized using 2-amino-6-nitrophenol as a starting material exhibit strong thermal stability. [] These complexes, formed by reacting chromium chloride with azo complexes derived from 2-amino-6-nitrophenol, demonstrate a 5% weight loss temperature exceeding 322 °C. [] This indicates their potential for applications requiring resilience to high temperatures.

Q3: How does the presence of a methyl group affect the degradation of nitrophenols similar in structure to 2-amino-6-nitrophenol?

A3: Research suggests that the introduction of a methyl group in the ortho position of 2,4-dinitrophenol can significantly alter its degradation pathway. [] Instead of simple denitration, the presence of the methyl group leads to extensive reduction of the aromatic ring under aerobic conditions. [] This results in the formation of 4,6-dinitro-2-methylhexanoate as a dead-end metabolite, highlighting the significant impact of even small structural modifications on the biodegradation process.